Cas no 1805565-20-1 (3,5-Bis(trifluoromethyl)-4-fluorobenzylamine)

• Product Name: 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine
• CAS No: 1805565-20-1
• MF: C₉H₆F₇N
• MW: 261.139466762543
• CID: 4990006
• Update Time: 2025-06-10

3,5-Bis(trifluoromethyl)-4-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine

• Inchi： 1S/C9H6F7N/c10-7-5(8(11,12)13)1-4(3-17)2-6(7)9(14,15)16/h1-2H,3,17H2
• InChI Key： UJSOUIFVEOQCEI-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=C(CN)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Additional information on 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine

3,5-Bis(trifluoromethyl)-4-fluorobenzylamine: An Emerging Compound in Chemical and Pharmaceutical Research

3,5-Bis(trifluoromethyl)-4-fluorobenzylamine (CAS No. 1805565-20-1) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound is characterized by the presence of two trifluoromethyl groups and a fluorine atom on the benzene ring, which confer it with distinct chemical properties and biological activities.

The molecular structure of 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine consists of a benzene ring substituted with two trifluoromethyl groups at the 3 and 5 positions and a fluorine atom at the 4 position. The benzylamine moiety attached to the benzene ring further enhances its reactivity and functional versatility. These structural elements make it an intriguing candidate for various chemical reactions and biological studies.

In recent years, the interest in 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine has been driven by its potential as a building block in the synthesis of more complex molecules. The trifluoromethyl groups are known for their electron-withdrawing properties, which can influence the reactivity and stability of the molecule. Additionally, the fluorine atom can modulate the electronic properties of the benzene ring, making it a valuable starting material for organic synthesis.

One of the key areas where 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine has shown promise is in pharmaceutical research. The introduction of fluorine atoms into drug molecules can significantly enhance their pharmacological properties, such as metabolic stability, lipophilicity, and binding affinity to target proteins. This makes 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine an attractive candidate for the development of new therapeutic agents.

Recent studies have explored the use of 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine in the synthesis of small molecules with potential therapeutic applications. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine, which exhibited potent anti-inflammatory activity. These derivatives were found to inhibit key enzymes involved in inflammatory pathways, suggesting their potential as novel anti-inflammatory drugs.

In another study, researchers investigated the use of 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine in the development of inhibitors for specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are often targeted in drug discovery efforts. The unique structural features of 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine allowed it to effectively disrupt these interactions, opening new avenues for therapeutic intervention.

Beyond its applications in drug discovery, 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine has also been studied for its potential use in materials science. The trifluoromethyl groups can improve the thermal stability and mechanical properties of polymers and other materials. This makes it a valuable additive for enhancing the performance of various materials used in industrial and technological applications.

The synthesis of 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient routes for producing this compound. For instance, a study published in Organic Letters described a novel synthetic pathway that significantly reduced reaction times and improved overall yields.

In conclusion, 3,5-Bis(trifluoromethyl)-4-fluorobenzylamine (CAS No. 1805565-20-1) is a versatile compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents and advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.